N-(5-bromopyridin-2-yl)benzenesulfonamide
Description
“N-(5-bromopyridin-2-yl)benzenesulfonamide” is a chemical compound with the molecular formula C11H9BrN2O2S and a molecular weight of 313.17 . It is not intended for human or veterinary use but is used for research purposes.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H9BrN2O2S/c12-9-6-10(8-13-7-9)14-17(15,16)11-4-2-1-3-5-11/h1-8,14H .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 313.17 . Additional physical and chemical properties were not found in the retrieved results.Scientific Research Applications
Photodynamic Therapy for Cancer Treatment
The study by Pişkin, Canpolat, and Öztürk (2020) outlines the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including compounds related to N-(5-bromopyridin-2-yl)benzenesulfonamide. These compounds exhibit high singlet oxygen quantum yield, making them suitable for use as Type II photosensitizers in photodynamic therapy (PDT) for cancer treatment. Their properties suggest potential for effective cancer treatment applications through light-activated therapies (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activities
A series of 5‑bromo‑2-chloropyrimidin-4-amine derivatives, including compounds structurally similar to this compound, were synthesized and evaluated for their in vitro antibacterial and antifungal activities. These compounds showed significant antimicrobial activity against pathogenic bacterial and fungal strains, highlighting their potential as templates for developing new antimicrobial agents (Ranganatha et al., 2018).
Photophysicochemical Properties
Another study focused on the spectroscopic, aggregation, photophysical, and photochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units. These compounds, related to this compound, demonstrated potential as photosensitizer candidates in photodynamic therapy due to favorable fluorescence, singlet oxygen production, and photostability. This suggests their application in alternative therapies for cancer treatment (Öncül, Öztürk, & Pişkin, 2022).
Synthesis and Characterization
The one-pot synthesis of N-pyridin-3-yl-benzenesulfonamide and its remarkable antimicrobial activity against various bacteria strains, as described by Ijuomah, Ike, and Obi (2022), indicate the broad potential of benzenesulfonamide derivatives in synthesizing compounds with significant biological activities. This study underscores the versatility and applicability of such compounds in developing new antimicrobial agents (Ijuomah, Ike, & Obi, 2022).
properties
IUPAC Name |
N-(5-bromopyridin-2-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O2S/c12-9-6-7-11(13-8-9)14-17(15,16)10-4-2-1-3-5-10/h1-8H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITHLDYOAUIAZES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,3,3-trimethyl-2-[(4-toluidinocarbonyl)amino]butanamide](/img/structure/B2555419.png)
![N-(2,2-dimethoxyethyl)-N'-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide](/img/structure/B2555424.png)
![(2S)-4-Methyl-2-[[(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]pentanoic acid](/img/structure/B2555426.png)
![(Z)-3-butyl-5-((2-((2-methoxyethyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one](/img/structure/B2555427.png)
![1-(4-Methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-11-yl)-2-phenylbutan-1-one](/img/structure/B2555433.png)
